Cas no 102268-23-5 (3-ethyl-Furo[3,4-b]pyridine-5,7-dione)
102268-23-5 structure
Product Name:3-ethyl-Furo[3,4-b]pyridine-5,7-dione
CAS No:102268-23-5
MF:C9H7NO3
MW:177.156782388687
CID:1096625
PubChem ID:10921053
Update Time:2025-04-20
3-ethyl-Furo[3,4-b]pyridine-5,7-dione Chemical and Physical Properties
Names and Identifiers
-
- 3-ethyl-Furo[3,4-b]pyridine-5,7-dione
- 3-ethylfuro[3,4-b]pyridine-5,7-dione
- Furo[3,4-b]pyridine-5,7-dione, 3-ethyl-
- BARJVHBYULOJMR-UHFFFAOYSA-N
- SCHEMBL7547799
- 5-ethyl-2,3-pyridinedicarboxylic anhydride
- DTXSID70448354
- 102268-23-5
-
- Inchi: 1S/C9H7NO3/c1-2-5-3-6-7(10-4-5)9(12)13-8(6)11/h3-4H,2H2,1H3
- InChI Key: BARJVHBYULOJMR-UHFFFAOYSA-N
- SMILES: O1C(C2C(C1=O)=CC(=CN=2)CC)=O
Computed Properties
- Exact Mass: 177.042593085g/mol
- Monoisotopic Mass: 177.042593085g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 251
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 56.3Ų
Experimental Properties
- Density: 1.378
- Boiling Point: 367.234 °C at 760 mmHg
- Flash Point: 175.897 °C
- PSA: 56.26000
- LogP: 0.95460
3-ethyl-Furo[3,4-b]pyridine-5,7-dione Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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